Cas no 178152-48-2 (tert-butyl N-[cis-4-hydroxycyclopent-2-en-1-yl]carbamate)

Tert-butyl N-[cis-4-hydroxycyclopent-2-en-1-yl]carbamate is a chiral cyclopentene derivative featuring both a hydroxyl group and a tert-butoxycarbonyl (Boc)-protected amine. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. The cis-configuration of the hydroxyl and carbamate groups offers stereochemical control in downstream reactions, while the Boc group provides stability and selective deprotection under mild acidic conditions. Its rigid cyclopentene scaffold is valuable for constructing constrained peptidomimetics or cyclic analogs. The compound’s well-defined stereochemistry and functional group compatibility make it a useful building block for medicinal chemistry and asymmetric synthesis.
tert-butyl N-[cis-4-hydroxycyclopent-2-en-1-yl]carbamate structure
178152-48-2 structure
Product Name:tert-butyl N-[cis-4-hydroxycyclopent-2-en-1-yl]carbamate
CAS No:178152-48-2
MF:C10H17NO3
MW:199.246883153915
MDL:MFCD09954747
CID:112807
Update Time:2025-06-13

tert-butyl N-[cis-4-hydroxycyclopent-2-en-1-yl]carbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,N-[(1R,4S)-4-hydroxy-2-cyclopenten-1-yl]-, 1,1-dimethylethyl ester, rel-
    • Carbamic acid, [(1R,4S)-4-hydroxy-2-cyclopenten-1-yl]-, 1,1-dimethylethyl
    • rel-tert-butyl n-[cis-4-hydroxycyclopent-2-en-1-yl]carbamate
    • tert-Butyl ((1R,4S)-rel-4-hydroxycyclopent-2-en-1-yl)carbamate
    • cis-(4-Hydroxy-cyclopent-2-enyl)-carbamic acid tert-butyl ester
    • rel-tert-butyl n-[(1r,4s)-4-hydroxycyclopent-2-en-1-yl]carbamate
    • cis-(+/-)-4-Hydroxy-2-cyclopenten-1-yl]carbamic acid tert-butyl ester
    • tert-butyl N-[cis-4-hydroxycyclopent-2-en-1-yl]carbamate
    • MDL: MFCD09954747
    • Inchi: 1S/C10H17NO3/c1-10(2,3)14-9(13)11-7-4-5-8(12)6-7/h4-5,7-8,12H,6H2,1-3H3,(H,11,13)/t7-,8+/m0/s1
    • InChI Key: UWWUTEZECIYOCW-JGVFFNPUSA-N
    • SMILES: O(C(N[C@H]1C=C[C@H](C1)O)=O)C(C)(C)C

tert-butyl N-[cis-4-hydroxycyclopent-2-en-1-yl]carbamate Pricemore >>

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Additional information on tert-butyl N-[cis-4-hydroxycyclopent-2-en-1-yl]carbamate

Professional Introduction to Compound with CAS No. 178152-48-2 and Product Name: *tert-butyl N-[cis-4-hydroxycyclopent-2-en-1-yl]carbamate*

Compound with the CAS number 178152-48-2 and the product name tert-butyl N-[cis-4-hydroxycyclopent-2-en-1-yl]carbamate represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in pharmaceutical development and synthetic chemistry. The detailed examination of its chemical properties, synthesis methods, and emerging research applications provides a comprehensive understanding of its significance in modern science.

The molecular structure of this compound is intricate, featuring a cyclopentene ring substituted with a hydroxyl group and an amide linkage to a tert-butyl carbamate moiety. This configuration imparts specific reactivity and stability, making it a valuable intermediate in organic synthesis. The presence of the cis-4-hydroxycyclopent-2-en group is particularly noteworthy, as it influences the compound's interaction with biological systems and its suitability for further derivatization.

In recent years, there has been a growing interest in cyclopentene derivatives due to their diverse pharmacological properties. The hydroxyl group in the cyclopentene ring enhances the compound's solubility in polar solvents, facilitating its use in various biochemical assays. Additionally, the tert-butyl carbamate moiety provides stability against hydrolysis, making it an excellent candidate for long-term storage and transportation.

One of the most compelling aspects of this compound is its potential application in drug discovery. Researchers have been exploring its use as a precursor in the synthesis of novel bioactive molecules. The structural motif of tert-butyl N-[cis-4-hydroxycyclopent-2-en-1-yl]carbamate has shown promise in mimicking natural products and developing new therapeutic agents. For instance, studies have indicated that derivatives of this compound exhibit inhibitory effects on certain enzymes implicated in inflammatory diseases.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Traditional synthetic routes often involve the formation of the cyclopentene ring followed by functionalization with the hydroxyl and carbamate groups. Advances in catalytic methods have enabled more efficient and environmentally friendly approaches to its preparation. For example, transition metal-catalyzed cyclizations have been employed to streamline the formation of the cyclopentene core.

The role of computational chemistry in optimizing synthetic pathways cannot be overstated. Molecular modeling techniques have been instrumental in predicting reaction outcomes and identifying optimal conditions for the synthesis of complex molecules like this one. By leveraging computational tools, researchers can minimize experimental trials and accelerate the development process.

Emerging research also highlights the compound's potential as a ligand in coordination chemistry. The combination of a hydroxyl group and an amide functionality creates multiple coordination sites, allowing it to interact with various metal ions. This property has been exploited in designing metal-organic frameworks (MOFs) with specific functionalities for gas storage or catalysis applications.

The pharmaceutical industry has been particularly keen on exploring derivatives of this compound for their therapeutic potential. Preclinical studies have demonstrated that certain analogs exhibit anti-inflammatory, analgesic, and even anticancer properties. The tert-butyl carbamate group plays a crucial role in modulating these effects by influencing metabolic stability and bioavailability.

In conclusion, compound with CAS No. 178152-48-2 and product name tert-butyl N-[cis-4-hydroxycyclopent-2-en-1-yl]carbamate represents a multifaceted molecule with significant implications for both chemical synthesis and biomedical research. Its unique structural features make it a versatile building block for developing new drugs and materials. As research continues to uncover new applications for this compound, its importance is likely to grow even further.

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